Cas no 58322-62-6 (Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester)

Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester structure
58322-62-6 structure
Product Name:Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester
CAS No:58322-62-6
MF:C22H32O2
MW:328.488286972046
CID:342499
PubChem ID:54164113
Update Time:2025-04-19

Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester
    • 3-(4-methylphenyl)prop-2-enyl 9-cyclopropylnonanoate
    • OQLNTBAFWLUKDC-UHFFFAOYSA-N
    • 3-(4-METHYLPHENYL)PROP-2-EN-1-YL 9-CYCLOPROPYLNONANOATE
    • DTXSID60709466
    • 58322-62-6
    • p-methylcinnamyl 9-cyclopropylnonanoate
    • Inchi: 1S/C22H32O2/c1-19-12-14-21(15-13-19)10-8-18-24-22(23)11-7-5-3-2-4-6-9-20-16-17-20/h8,10,12-15,20H,2-7,9,11,16-18H2,1H3
    • InChI Key: OQLNTBAFWLUKDC-UHFFFAOYSA-N
    • SMILES: O(CC=CC1C=CC(C)=CC=1)C(CCCCCCCCC1CC1)=O

Computed Properties

  • Exact Mass: 328.24036
  • Monoisotopic Mass: 328.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 13
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 7.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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